Cas no 168920-97-6 (1,3-Heptanedione,4,4,5,5,6,6,7,7,7-nonafluoro-1-phenyl-)

• Product Name: 1,3-Heptanedione,4,4,5,5,6,6,7,7,7-nonafluoro-1-phenyl-
• CAS No: 168920-97-6
• MF: C₁₃H₇F₉O₂
• MW: 366.179115533829
• CID: 135388
• PubChem ID: 2782583
• Update Time: 2025-04-19

1,3-Heptanedione,4,4,5,5,6,6,7,7,7-nonafluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Heptanedione,4,4,5,5,6,6,7,7,7-nonafluoro-1-phenyl-
• 4,4,5,5,6,6,7,7,7-NONAFLUORO-1-PHENYLHEPTANE-1,3-DIONE
• 1-PHENYL-2H,2H-PERFLUOROHEPTANE-1,3-DIONE
• NS00112126
• 168920-97-6
• SCHEMBL20690192
• AKOS016015973
• MYWBHGPUNSBHHA-UHFFFAOYSA-N
• DTXSID90895962

• Inchi： 1S/C13H7F9O2/c14-10(15,11(16,17)12(18,19)13(20,21)22)9(24)6-8(23)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： MYWBHGPUNSBHHA-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(CC(C1C=CC=CC=1)=O)=O)(F)F)F

Computed Properties

• Exact Mass: 366.03000
• Monoisotopic Mass: 366.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.465
• Boiling Point: 270.9°C at 760 mmHg
• Flash Point: 103.5°C
• Refractive Index: 1.401
• PSA: 34.14000
• LogP: 4.29670

1,3-Heptanedione,4,4,5,5,6,6,7,7,7-nonafluoro-1-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：